Cas no 598-94-7 (1,1-Dimethylurea)

1,1-Dimethylurea structure

Product Name:1,1-Dimethylurea

CAS No:598-94-7

MF:C₃H₈N₂O

MW:88.1084203720093

MDL:MFCD00007959

CID:38682

PubChem ID:87567431

Update Time:2025-04-18

1,1-Dimethylurea Chemical and Physical Properties

Names and Identifiers

- 1,1-dimethylurea
- Dimethylurea
- N,N-Dimethylurea
- Urea, N,N-dimethyl-
- asym-Dimethylurea
- Urea, dimethyl-
- Urea, 1,1-dimethyl-
- 1,1-Dimethyl urea
- N,N-Dimethylharnstoff [German]
- YBBLOADPFWKNGS-UHFFFAOYSA-N
- I988R763P3
- N,N-Dimethylharnstoff
- 1.1-Dimethylurea
- 1,1-dimethyl-urea
- amino-N,N-dimethylamide
- (CH3)2NCONH2
- N,N-dimethylcarbamimi
- AI3-61297
- UNII-I988R763P3
- InChI=1/C3H8N2O/c1-5(2)3(4)6/h1-2H3,(H2,4,6
- 1,1-DIMETHYL-D6-UREA
- NSC 33603
- N,N-dimethyl urea
- NS00021239
- 1219802-32-0
- D-5580
- 1,1-DIMETHYLUREA [HSDB]
- STR03134
- EINECS 215-303-5
- FT-0606140
- DIMETHYLUREA, N,N-
- BRN 1740666
- HSDB 4273
- D0809
- EINECS 209-957-0
- A832531
- DTXSID0060515
- BB 0311004
- Q24712449
- NSC-33603
- D89723
- SY048169
- 598-94-7
- EN300-17007
- 1320-50-9
- NSC33603
- MFCD00007959
- 1,1-Dimethylurea, 99%
- AKOS000200400
- CS-0132397
- N,NDimethylharnstoff
- Urea, 1,1dimethyl
- STL482999
- DTXCID3042712
- DA-59768
- DB-053491
- Urea, N,Ndimethyl
- asymDimethylurea
- N,NDimethylurea
- 1,1-Dimethylurea
- MDL： MFCD00007959
- Inchi： 1S/C3H8N2O/c1-5(2)3(4)6/h1-2H3,(H2,4,6)
- InChI Key： YBBLOADPFWKNGS-UHFFFAOYSA-N
- SMILES： O=C(N)N(C)C
- BRN： 1740666

Computed Properties

Exact Mass: 88.06370
Monoisotopic Mass: 88.064
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 59.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: -0.8
Topological Polar Surface Area: 46.3

Experimental Properties

Color/Form: Crystalline Powder
Density: 1.255
Melting Point: 178-183 °C (lit.)
Boiling Point: 130.4°C at 760 mmHg
Flash Point: 32.7°C
Refractive Index: 1.4715 (estimate)
Solubility: water: soluble5%, clear, colorless
Water Partition Coefficient: dissolution
PSA: 46.33000
LogP: 0.32700
Solubility: Soluble
FEMA: 2611

1,1-Dimethylurea Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
RTECS：YS9867985
Hazardous Material Identification：
Storage Condition：Store below +30°C.
TSCA：Yes
Risk Phrases：R36/37/38
Safety Term：S26;S36

1,1-Dimethylurea Customs Data

HS CODE：2924199090
Customs Data：

China Customs Code:
2924199090

Overview:

2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1,1-Dimethylurea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB21775-1g	1,1-Dimethylurea	598-94-7	97%	1g	0.00	2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB21775-5g	1,1-Dimethylurea	598-94-7	97%	5g	85.00	2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB21775-10g	1,1-Dimethylurea	598-94-7	97%	10g	138.00	2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB21775-25g	1,1-Dimethylurea	598-94-7	97%	25g	262.00	2021-06-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D155381-25G	1,1-Dimethylurea	598-94-7	98%	25g	¥488.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D155381-5g	1,1-Dimethylurea	598-94-7	98%	5g	¥124.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D155381-500G	1,1-Dimethylurea	598-94-7	98%	500g	¥5139.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D155381-100g	1,1-Dimethylurea	598-94-7	98%	100g	¥1661.90	2023-09-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N836623-100g	N,N-Dimethylurea	598-94-7	98%	100g	1,698.00	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	8205090050	N,N-Dimethylurea	598-94-7	for synthesis	50G	1548.24	2021-05-17

1,1-Dimethylurea Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:598-94-7)1,1-DIMETHYLUREA

Order Number:sfd5258

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

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1,1-Dimethylurea Related Literature

1. The ultra-violet absorption and chemical constitution of substituted ureas and thioureas

Archibald Clow,N. L. Helmrich Trans. Faraday Soc. 1940 35 685
2. Resonance in urea and its derivatives.—Part I.—Diamagnetics

Archibald Clow Trans. Faraday Soc. 1937 33 381
3. The origin of the conformational preference of N,N′-diaryl-N,N′-dimethyl ureas

Jonathan Clayden,Ulrich Hennecke,Mark A. Vincent,Ian H. Hillier,Madeleine Helliwell Phys. Chem. Chem. Phys. 2010 12 15056
4. Exploring short strong hydrogen bonds engineered in organic acid molecular crystals for temperature dependent proton migration behaviour using single crystal synchrotron X-ray diffraction (SCSXRD)

Lucy K. Saunders,Harriott Nowell,Lauren E. Hatcher,Helena J. Shepherd,Simon J. Teat,David R. Allan,Paul R. Raithby,Chick C. Wilson CrystEngComm 2019 21 5249
5. Deep eutectic solvents: syntheses, properties and applications

Qinghua Zhang,Karine De Oliveira Vigier,Sébastien Royer,Fran?ois Jér?me Chem. Soc. Rev. 2012 41 7108

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